Cas no 51938-16-0 (1-Butanol,4-(methylnitrosoamino)-)

51938-16-0 structure
Product name:1-Butanol,4-(methylnitrosoamino)-
1-Butanol,4-(methylnitrosoamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,4-(methylnitrosoamino)-
- N-(4-hydroxybutyl)-N-methylnitrous amide
- N-METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE
- 4-[Methyl(nitroso)amino]butan-1-ol
- 4-(Methylnitrosoamino)-1-butanol
- CCRIS 1137
- 51938-16-0
- DTXSID20199905
- AKOS006278425
- METHYL-N-(4-HYDROXYBUTYL)NITROSAMINE, N-
- UNII-H3T5WR683M
- BRN 2238808
- 1-BUTANOL, 4-(METHYLNITROSAMINO)-
- H3T5WR683M
- N-Nitroso-N-methyl-(4-hydroxybutyl)amine
-
- Inchi: InChI=1S/C5H12N2O2/c1-7(6-9)4-2-3-5-8/h8H,2-5H2,1H3
- InChI Key: QYWUTOQYPOONLE-UHFFFAOYSA-N
- SMILES: CN(CCCCO)N=O
Computed Properties
- Exact Mass: 132.08996
- Monoisotopic Mass: 132.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 77.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 52.9Ų
- XLogP3: 0.2
Experimental Properties
- Density: 1.1740 (rough estimate)
- Boiling Point: 244.08°C (rough estimate)
- Refractive Index: 1.4496 (estimate)
- PSA: 52.9
1-Butanol,4-(methylnitrosoamino)- Related Literature
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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